Cas no 2092562-21-3 (3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2092562-21-3
• MF: C₁₀H₁₀IN₃
• MW: 299.110973834991
• CID: 5723172
• PubChem ID: 121211604
• Update Time: 2025-07-21

3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• starbld0031898
• F2198-1881
• 2092562-21-3
• AKOS026721741
• 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine
• Pyridine, 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C10H10IN3/c1-7-9(11)10(13-14(7)2)8-4-3-5-12-6-8/h3-6H,1-2H3
• InChI Key： QCYZTMAHWKBXQK-UHFFFAOYSA-N
• SMILES： IC1C(C2C=NC=CC=2)=NN(C)C=1C

Computed Properties

• Exact Mass: 298.99194g/mol
• Monoisotopic Mass: 298.99194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 371.4±42.0 °C(Predicted)
• pka: 2.84±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine

Introduction to 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine (CAS No. 2092562-21-3)

3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine (CAS No. 2092562-21-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, characterized by its pyrazole and pyridine moieties, which are well-documented for their versatile biological activities. The presence of an iodine substituent at the 4-position of the pyrazole ring enhances its utility as a key intermediate in synthetic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings.

The structural framework of 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine combines the electron-deficient nature of the pyridine ring with the electron-rich characteristics of the dimethyl-substituted pyrazole. This unique combination makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. In recent years, such derivatives have been extensively explored for their potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases.

One of the most compelling aspects of 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine is its role as a precursor in the synthesis of more complex pharmacophores. The iodine atom serves as a handle for further functionalization, allowing chemists to introduce additional groups that can modulate biological activity. For instance, recent studies have demonstrated its utility in generating novel inhibitors of Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis and psoriasis. The pyrazole moiety, in particular, has been shown to interact favorably with the ATP-binding pockets of these kinases, leading to potent inhibition.

Advances in computational chemistry have further illuminated the potential of 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine as a lead compound. Molecular docking studies have revealed that its scaffold can be optimized to achieve high binding affinities with target proteins. For example, modifications at the 1-position of the pyrazole ring have been found to improve interactions with the hinge region of protein kinases, a critical determinant of drug efficacy. These insights have guided the development of new analogs with enhanced pharmacokinetic profiles.

In addition to its applications in kinase inhibition, 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine has shown promise in other therapeutic areas. Researchers have explored its derivatives as potential antiviral agents, leveraging the pyridine-pyrazole core to disrupt viral replication mechanisms. Preliminary data suggest that certain analogs can inhibit viral proteases and polymerases with significant potency. Furthermore, the compound’s ability to cross the blood-brain barrier has made it a candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The dimethyl groups on the pyrazole ring are thought to enhance lipophilicity, facilitating central nervous system penetration.

The synthesis of 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-yl)pyridine itself is a testament to modern synthetic methodologies. Traditional approaches often involve multi-step sequences with moderate yields and challenges in regioselectivity. However, recent innovations in transition-metal catalysis have streamlined its preparation. For instance, palladium-catalyzed cross-coupling reactions now allow for efficient construction of the pyridine-pyrazole linkage under mild conditions. These improvements have not only increased scalability but also enabled access to previously inaccessible derivatives.

The growing interest in 3-(4-iodo-1,5-dimethyl-1H-pyrazol-3-y/pyridine is also reflected in its commercial availability. Several chemical suppliers now offer this compound under strict quality control measures, ensuring researchers receive high-purity material suitable for sensitive biological assays. This accessibility has accelerated drug discovery efforts across academic institutions and pharmaceutical companies alike. Collaborative projects between chemists and biologists are now more productive than ever, thanks to compounds like this that bridge the gap between synthetic accessibility and biological relevance.

Looking ahead, the future prospects for 3-(4 iod o - 1 , 5 - dimethyl - 1 H - py raz ol - 3 - yl ) p y rid ine are promising. Ongoing research aims to expand its applications into oncology and central nervous system disorders by designing more sophisticated derivatives. Techniques such as structure-based drug design and fragment-based optimization are being employed to refine its pharmacological properties further. Additionally, green chemistry principles are being integrated into its synthesis to minimize environmental impact while maintaining high yields.

In conclusion, 3 -( 4 - iodo - 1 , 5 - dim ethyl - 1 H - p y ra z ol - 3 - yl ) p y rid ine ( C A S N o . 2 0 9 2 5 6 2 - 2 1 - 3 ) stands out as a versatile building block with broad therapeutic implications . Its unique structural features , coupled with advances i n synthetic chemistry , make it an invaluable asset i n modern medicinal research . As our understanding o f disease mechanisms evolves , so too will t he role o f such specialized compounds i n addressing complex health challenges .